3,5-Dimethoxybenzyl bromide
Cat. No. B132307
Key on ui cas rn:
877-88-3
M. Wt: 231.09 g/mol
InChI Key: BTHIGJGJAPYFSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][c:5]([CH2:6][OH:7])[cH:8][c:9]([O:11][CH3:12])[cH:10]1.[OH2:17].[P:13]([Br:14])([Br:15])[Br:16]>>[CH3:1][O:2][c:3]1[cH:4][c:5]([CH2:6][Br:14])[cH:8][c:9]([O:11][CH3:12])[cH:10]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
COc1cc(CO)cc(OC)c1
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
|
|
Smiles
|
BrP(Br)Br
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1cc(CBr)cc(OC)c1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
